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Compound of Interest

Compound Name: 4,4''-Diamino-p-terphenyl

Cat. No.: B1209156 Get Quote

This guide provides an in-depth overview of the chemical properties of 4,4''-Diamino-p-
terphenyl, with a focus on its molecular characteristics. It is intended for researchers,

scientists, and professionals in drug development and material science who are interested in

the fundamental properties and potential applications of this molecule.

Core Molecular Data
4,4''-Diamino-p-terphenyl is a solid organic compound that serves as a versatile building

block in various scientific fields.[1][2] Its key molecular identifiers and properties are

summarized in the table below.

Parameter Value

Molecular Formula C18H16N2[1][3][4][5][6][7]

Molecular Weight 260.33 g/mol [6][7]

Alternate Molecular Weight 260.34 g/mol [1]

CAS Number 3365-85-3[1][4]

Appearance Pale cream to brown powder[8]

Melting Point 242-244 °C[5]

Solubility Soluble in Tetrahydrofuran, Acetone[5]
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Synthetic Workflow: Conceptual Fabrication of a
4,4''-Diamino-p-terphenyl-Based Gas Sensor
The following diagram illustrates a conceptual workflow for the fabrication of a gas sensor

utilizing 4,4''-Diamino-p-terphenyl as a key component. This process highlights the molecule's

role in the development of advanced materials for sensing applications.
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Conceptual workflow for gas sensor fabrication.

Experimental Protocol: Synthesis of a Polyimide
from 4,4''-Diamino-p-terphenyl for Sensor
Application
This protocol describes a representative method for the synthesis of a polyimide polymer using

4,4''-Diamino-p-terphenyl as the diamine monomer. Such polymers can be used in the

fabrication of chemical sensors.

1. Materials and Reagents:
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4,4''-Diamino-p-terphenyl

Aromatic dianhydride (e.g., pyromellitic dianhydride)

Anhydrous N-methyl-2-pyrrolidone (NMP)

Inert gas (Argon or Nitrogen)

2. Procedure:

In a three-necked flask equipped with a mechanical stirrer and an inert gas inlet, dissolve a

specific molar quantity of 4,4''-Diamino-p-terphenyl in anhydrous NMP under a continuous

flow of inert gas.

Once the diamine has completely dissolved, slowly add an equimolar amount of the aromatic

dianhydride to the solution in small portions.

Continue the reaction at room temperature for 24 hours to form the poly(amic acid)

precursor.

The resulting viscous solution of poly(amic acid) can then be cast onto a substrate for

thermal imidization.

The cast film is heated in a vacuum oven through a staged heating process, typically

ramping up to temperatures in the range of 250-300 °C, to induce cyclodehydration and form

the final polyimide film.

3. Characterization:

The chemical structure of the resulting polyimide can be confirmed using Fourier-transform

infrared (FTIR) spectroscopy by observing the characteristic imide absorption bands.

The thermal stability of the polymer can be assessed using thermogravimetric analysis

(TGA).

It is important to note that the toxicological properties of 4,4''-Diamino-p-terphenyl have not

been fully investigated, and appropriate safety precautions should be taken during handling.[9]

The compound is considered harmful if swallowed.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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